Cas no 922069-34-9 (ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 922069-34-9
• MF: C₂₁H₂₀FN₃O₄
• MW: 397.399608612061
• CID: 6354235
• PubChem ID: 40956399
• Update Time: 2025-10-20

ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate
• ethyl 1-(4-fluorophenyl)-4-[(3-methoxyphenyl)methylamino]-6-oxopyridazine-3-carboxylate
• 922069-34-9
• AKOS024635205
• F2272-0419
• ethyl 1-(4-fluorophenyl)-4-((3-methoxybenzyl)amino)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• ethyl 1-(4-fluorophenyl)-4-{[(3-methoxyphenyl)methyl]amino}-6-oxo-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C21H20FN3O4/c1-3-29-21(27)20-18(23-13-14-5-4-6-17(11-14)28-2)12-19(26)25(24-20)16-9-7-15(22)8-10-16/h4-12,23H,3,13H2,1-2H3
• InChI Key： BWUZQFHTQXHDKT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C=C(C(C(=O)OCC)=N1)NCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 397.14378429g/mol
• Monoisotopic Mass: 397.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 80.2Ų

Additional information on ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate

Professional Introduction to Ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 922069-34-9)

Ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 922069-34-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyridazine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate incorporates several key functional groups that contribute to its remarkable chemical and biological characteristics. The presence of a 4-fluorophenyl moiety enhances the compound's lipophilicity and metabolic stability, while the 3-methoxyphenylmethylamino group introduces a polar region that can interact with biological targets. These features make the compound a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases, including cancer, neurological disorders, and infectious diseases. Pyridazine derivatives have been extensively studied for their potential pharmacological effects, particularly in the context of inhibiting key enzymes and receptors involved in disease pathways. Ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate has been identified as a compound with such potential due to its ability to modulate multiple biological targets.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The pyridazine core is a well-established pharmacophore in medicinal chemistry, with several FDA-approved drugs featuring this motif. By leveraging this known scaffold, researchers can optimize the compound's properties to enhance its efficacy and reduce potential side effects. The introduction of fluorine and methoxy substituents further refines its pharmacokinetic profile, making it an attractive candidate for further development.

The synthesis of Ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 4-fluorobenzaldehyde and 3-methoxybenzylamine, which are then coupled using established organic reactions. The subsequent steps involve cyclization and esterification to form the final product. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological activity. These computational approaches complement traditional experimental methods and have significantly accelerated the drug discovery process.

In vitro studies have demonstrated that Ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate exhibits promising activity against several disease-related targets. For instance, preliminary data suggest that it may inhibit enzymes involved in cancer cell proliferation and survival. Additionally, its ability to interact with specific receptors has been observed in neurological research, indicating potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

The compound's stability under various conditions is another critical factor that contributes to its suitability for therapeutic applications. Studies have shown that Ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate maintains its structural integrity under physiological conditions, ensuring consistent bioavailability. Furthermore, its solubility profile allows for easy formulation into various drug delivery systems, enhancing its clinical applicability.

The future development of Ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate will likely involve further optimization of its chemical structure to improve pharmacological properties such as potency and selectivity. Additionally, preclinical studies will be essential to evaluate its safety profile and therapeutic efficacy before moving into human clinical trials. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating this promising compound into a viable therapeutic agent.

In conclusion, Ethyl 1-(4-fluorophenyl)-4-{(3-methoxyphenyl)methylamino}-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 922069-34-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its development underscores the importance of innovative research in addressing complex diseases and improving patient outcomes.